Cas no 158756-38-8 (methyl 5-isothiocyanatopentanoate)

• Product Name: methyl 5-isothiocyanatopentanoate
• CAS No: 158756-38-8
• Molecular Formula: C₇H₁₁NO₂S
• Molecular Weight: 173.23274064064
• CID: 6127839
• PubChem ID: 44294819

methyl 5-isothiocyanatopentanoate Properties

Names and Identifiers

• methyl 5-isothiocyanatopentanoate
• 5-Isothiocyanato-pentanoic acid methyl ester
• 158756-38-8
• SCHEMBL17519951
• CHEMBL48431
• EN300-1458870

• InChIKey： BGBDXFHLZAKXJV-UHFFFAOYSA-N
• Inchi： 1S/C7H11NO2S/c1-10-7(9)4-2-3-5-8-6-11/h2-5H2,1H3
• SMILES： S=C=NCCCCC(=O)OC

Computed Properties

• Exact Mass: 173.05104977g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 173.05104977g/mol
• Heavy Atom Count: 11
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters